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Compound of Interest

Compound Name: Potassium tartrate

Cat. No.: B1212149

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of dipotassium tartrate. The information is intended to support research,
development, and quality control activities involving this versatile compound. All quantitative
data is summarized in structured tables for ease of reference, and detailed experimental
protocols are provided for key analytical procedures.

Chemical Identity and Structure

Dipotassium tartrate, also known as potassium tartrate or argol, is the potassium salt of L-
(+)-tartaric acid.[1] It is commonly available as a white crystalline or granular powder and can
exist in both anhydrous and hemihydrate forms.[2]

Caption: Chemical structure of the L-(+)-tartrate anion.

Quantitative Physicochemical Data

The following tables summarize the key physicochemical properties of dipotassium tartrate.

Table 1: General Properties of Dipotassium Tartrate
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Property Value References

Anhydrous: C4HaK20s6
Chemical Formula Hemihydrate: CaHaK20s - [3]
0.5H20

) Anhydrous: 226.27 g/mol
Molecular Weight ) [3]
Hemihydrate: 235.28 g/mol

White crystalline or granular

Appearance sowder [2]
Decomposition Temp. 200-220 °C

Density ~1.98 g/cm?3 [1]
Refractive Index (n_D) 1.550

Table 2: Solubility Profile

Solvent Solubility Temperature (°C) References

Very soluble (1 g in
Water 20 [1]
0.7 mL)

Ethanol Insoluble Ambient [1]

Table 3: pH and Acidity

Parameter Value References
pH of 1% aqueous solution 7.0-9.0 [3]

pKau of Tartaric Acid 2.98

pKaz of Tartaric Acid 4.34

Table 4: Optical Properties
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Property Value Conditions References

Specific Rotation (a) +26° to +28° Aqueous solution [1]

Detailed Physicochemical Properties

Dipotassium tartrate is highly soluble in water, with 1 gram dissolving in approximately 0.7 mL
of water at 20°C.[1] However, it is practically insoluble in ethanol.[1] This differential solubility is
a key property utilized in its purification and in various applications.

Dipotassium tartrate does not exhibit a sharp melting point but rather decomposes in the
range of 200-220 °C. The hemihydrate form loses its water of crystallization upon heating.

The density of dipotassium tartrate is approximately 1.98 g/cm3.[1]

An aqueous solution of dipotassium tartrate is slightly alkaline, with a 1% solution having a
pH between 7.0 and 9.0.[3] This is due to the hydrolysis of the tartrate anion, which is the
conjugate base of a weak acid (tartaric acid). The pKa values of tartaric acid, pKai = 2.98 and
pKaz = 4.34, indicate that dipotassium tartrate can contribute to the buffering capacity of a
solution in the acidic to neutral pH range.

As a salt of L-(+)-tartaric acid, solutions of dipotassium tartrate are dextrorotatory, meaning
they rotate the plane of polarized light to the right. The specific rotation is reported to be
between +26° and +28°.[1] This property is crucial for its identification and quality control,
ensuring the correct stereoisomer is present.

Experimental Protocols

The following sections detail the methodologies for determining the key physicochemical
properties of dipotassium tartrate.

This protocol outlines the isothermal shake-flask method, a common technique for determining
the equilibrium solubility of a solid in a liquid.
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Caption: Experimental workflow for determining aqueous solubility.
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Methodology:

e Preparation: Add an excess amount of dipotassium tartrate to a known volume of deionized
water in a sealable flask. The excess solid is necessary to ensure that a saturated solution is
formed.

o Equilibration: Seal the flask and place it in a constant-temperature shaker water bath (e.g.,
25 °C). Agitate the mixture for an extended period (typically 24-48 hours) to ensure that
equilibrium is reached.

o Sampling: After equilibration, cease agitation and allow the undissolved solid to settle.
Carefully withdraw a clear aliquot of the supernatant using a syringe fitted with a filter (e.g.,
0.45 pm) to prevent the transfer of solid particles.

e Analysis: Accurately weigh the collected aliquot. Transfer the aliquot to a pre-weighed
container and evaporate the water completely in an oven. After cooling in a desiccator, weigh
the container with the dry dipotassium tartrate residue.

o Calculation: The solubility is calculated from the mass of the dissolved solid and the mass (or
volume, by determining the density) of the water in the aliquot.

The gas pycnometry method is a precise technique for determining the true density of a solid
powder.
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Caption: Experimental workflow for determining solid density.
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Methodology:
o Sample Preparation: Accurately weigh a sample of the dry dipotassium tartrate powder.

o Measurement: Place the weighed sample into the sample chamber of the gas pycnometer.
The instrument then performs a series of automated steps: it fills a reference chamber of
known volume with an inert gas (typically helium) to a specific pressure, then opens a valve
to allow the gas to expand into the sample chamber.

o Calculation: By measuring the pressure drop, the volume of the sample is determined based
on the principles of the gas laws. The density is then calculated by dividing the mass of the
sample by the measured volume.

This protocol describes the standard method for measuring the pH of a 1% (w/v) aqueous
solution of dipotassium tartrate.

Preparation Calibration

( ) E:alibrate the pH meter using standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0))

Measu'ement
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Caption: Experimental workflow for determining pH.
Methodology:

e Solution Preparation: Prepare a 1% (w/v) solution by accurately weighing 1.0 g of
dipotassium tartrate and dissolving it in deionized water in a 100 mL volumetric flask.
Ensure the solution is well-mixed.

* pH Meter Calibration: Calibrate a pH meter using at least two, and preferably three, standard
buffer solutions that bracket the expected pH of the sample (e.g., pH 7.0 and 10.0).

o Measurement: Rinse the calibrated pH electrode with deionized water and then with a small
amount of the dipotassium tartrate solution. Immerse the electrode in the sample solution,
ensuring the bulb is fully covered. Gently stir the solution and allow the pH reading to
stabilize before recording the value.

This protocol details the measurement of the optical activity of a dipotassium tartrate solution
using a polarimeter.
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Caption: Experimental workflow for determining specific rotation.

Methodology:

» Solution Preparation: Prepare an agueous solution of dipotassium tartrate at a precisely
known concentration (e.g., 10 g per 100 mL).
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o Polarimeter Setup: Turn on the polarimeter and allow the light source (typically a sodium D-
line at 589 nm) to warm up. Calibrate the instrument by measuring the rotation of a blank
(the solvent, in this case, deionized water), which should be zero.

o Measurement: Carefully fill the polarimeter sample tube with the prepared solution, ensuring
no air bubbles are present in the light path. Place the tube in the instrument and record the
observed optical rotation (a_obs).

» Calculation: Calculate the specific rotation [a] using the following formula: [a] = a_obs / (I x ¢)

where:
o 0_obs is the observed rotation in degrees.
o |is the path length of the sample tube in decimeters (dm).

o cis the concentration of the solution in g/mL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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